Cas no 72258-14-1 (Tricyclo[3.2.1.02,4]octane-3-carboxylic acid, ethyl ester)

• Product Name: Tricyclo[3.2.1.02,4]octane-3-carboxylic acid, ethyl ester
• CAS No: 72258-14-1
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 4157695
• PubChem ID: 12835094
• Update Time: 2025-09-20

Tricyclo[3.2.1.02,4]octane-3-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.2.1.02,4]octane-3-carboxylic acid, ethyl ester
• 3-(ethoxycarbonyl)tricyclo[3.2.1.0<<2，4>>]octane
• ethyl tricyclo[3.2.1.02,4]octane-3-carboxylate
• 72258-14-1
• 3-(ethoxycarbonyl)tricyclo[3.2.1.0]octane

• Inchi： 1S/C11H16O2/c1-2-13-11(12)10-8-6-3-4-7(5-6)9(8)10/h6-10H,2-5H2,1H3
• InChI Key： GITNGLJKOYUNLX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2C3CCC(C3)C21)=O

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids